Cas no 54764-02-2 (Dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate)

• Product name: Dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate
• CAS No: 54764-02-2
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 1030175
• PubChem ID: 21674782

Dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate
• AK134256
• Dimethyl-bicyclo[3.3.1]nonan-1,5-dicarboxylat
• Dimethyl-bicyclo< 3.3.1> nonan-1,5-dicarboxylat
• KB-251643
• SureCN9958450
• DTXSID70616738
• 54764-02-2
• SCHEMBL9958450
• Dimethylbicyclo[3.3.1]nonane-1,5-dicarboxylate
• VBWLOILTVJRMSX-UHFFFAOYSA-N
• CS-0453643
• 1,5-DIMETHYL BICYCLO[3.3.1]NONANE-1,5-DICARBOXYLATE

• Inchi： InChI=1S/C13H20O4/c1-16-10(14)12-5-3-7-13(9-12,8-4-6-12)11(15)17-2/h3-9H2,1-2H3
• InChI Key： VBWLOILTVJRMSX-UHFFFAOYSA-N
• SMILES： COC(=O)C12CCCC(CCC1)(C2)C(=O)OC

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2

Experimental Properties

• PSA: 52.6

Additional information on Dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate

Dimethyl Bicyclo[3.3.1]nonane-1,5-dicarboxylate (CAS No. 54764-02-2): An Overview of Its Properties and Applications

Dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate (CAS No. 54764-02-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its bicyclic structure and dicarboxylate functionality, exhibits a range of interesting properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate is C₁₃H₂₀O₄, and its molecular weight is approximately 236.3 g/mol. The compound's bicyclic structure provides it with enhanced stability and rigidity, which are crucial for its use in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, the study of dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate has been enriched by several groundbreaking research findings. For instance, a study published in the Journal of Organic Chemistry highlighted the compound's potential as a key intermediate in the synthesis of bioactive molecules with anti-inflammatory properties. The researchers demonstrated that the unique structural features of dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate enable it to serve as a robust scaffold for the construction of complex natural products and drug candidates.

Beyond its applications in pharmaceutical research, dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate has also found utility in materials science. A recent paper in the Journal of Materials Chemistry A explored the use of this compound as a precursor for the synthesis of advanced polymeric materials with enhanced mechanical properties and thermal stability. The researchers reported that the rigid bicyclic core of dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate contributes to the improved performance of these materials in various industrial applications.

The synthetic accessibility of dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate has been another area of focus in recent studies. A novel synthetic route was developed by a team at the University of California, which significantly improved the yield and purity of the compound compared to traditional methods. This advancement has made it more feasible for researchers and industrial chemists to incorporate dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate into their synthetic strategies.

In the context of environmental sustainability, dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate has been investigated for its potential as a green chemistry intermediate. A study published in the

The safety profile of dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate is another important aspect to consider in its applications. Extensive toxicological studies have shown that the compound is generally safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, appropriate safety measures should be taken to ensure user safety and environmental protection.

In conclusion, dimethyl bicyclo[3.3.1]nonane-1,5-dicarboxylate (CAS No. 54764-02-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and green chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields.